Cas no 204516-31-4 (2-(Trifluoromethyl)-4H-pyran-4-one)
204516-31-4 structure
Product Name:2-(Trifluoromethyl)-4H-pyran-4-one
CAS No:204516-31-4
MF:C6H3F3O2
MW:164.082032442093
MDL:MFCD13190611
CID:828338
PubChem ID:10855814
Update Time:2025-04-19
2-(Trifluoromethyl)-4H-pyran-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(Trifluoromethyl)-4H-pyran-4-one
- 2-(trifluoromethyl)pyran-4-one
- 4H-Pyran-4-one, 2-(trifluoromethyl)
- AK129435
- FT-0660797
- KB-16046
- PubChem20216
- RL02540
- 4H-Pyran-4-one, 2-(trifluoromethyl)-
- DTXSID20445979
- DB-066213
- CS-0307917
- MFCD13190611
- AKOS016014291
- 2-trifluoromethyl-4h-pyran-4-one
- 204516-31-4
- SCHEMBL1700927
- EN300-100884
- J-506659
- AS-41722
-
- MDL: MFCD13190611
- Inchi: 1S/C6H3F3O2/c7-6(8,9)5-3-4(10)1-2-11-5/h1-3H
- InChI Key: VGHCSARTLMMHGM-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C=CO1)=O)(F)F
Computed Properties
- Exact Mass: 164.00900
- Monoisotopic Mass: 164.00851382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.469
- Melting Point: 21 ºC
- Boiling Point: 154 ºC
- Flash Point: 46 ºC
- PSA: 30.21000
- LogP: 1.65860
2-(Trifluoromethyl)-4H-pyran-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T898903-10mg |
2-(Trifluoromethyl)-4H-pyran-4-one |
204516-31-4 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T898903-50mg |
2-(Trifluoromethyl)-4H-pyran-4-one |
204516-31-4 | 50mg |
$ 160.00 | 2022-06-02 | ||
| TRC | T898903-100mg |
2-(Trifluoromethyl)-4H-pyran-4-one |
204516-31-4 | 100mg |
$ 230.00 | 2022-06-02 | ||
| Chemenu | CM181818-1g |
2-(trifluoromethyl)-4H-pyran-4-one |
204516-31-4 | 95% | 1g |
$404 | 2021-08-05 | |
| Chemenu | CM181818-1g |
2-(trifluoromethyl)-4H-pyran-4-one |
204516-31-4 | 95% | 1g |
$*** | 2023-03-31 | |
| abcr | AB489953-250 mg |
2-(Trifluoromethyl)-4H-pyran-4-one; . |
204516-31-4 | 250MG |
€395.50 | 2022-03-01 | ||
| abcr | AB489953-1 g |
2-(Trifluoromethyl)-4H-pyran-4-one; . |
204516-31-4 | 1g |
€865.00 | 2022-03-01 | ||
| Alichem | A119001319-250mg |
2-(Trifluoromethyl)-4H-pyran-4-one |
204516-31-4 | 95% | 250mg |
$316.94 | 2023-09-02 | |
| Alichem | A119001319-1g |
2-(Trifluoromethyl)-4H-pyran-4-one |
204516-31-4 | 95% | 1g |
$792.88 | 2023-09-02 | |
| Enamine | EN300-100884-0.05g |
2-(trifluoromethyl)-4H-pyran-4-one |
204516-31-4 | 95% | 0.05g |
$149.0 | 2023-10-28 |
2-(Trifluoromethyl)-4H-pyran-4-one Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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